Cas no 2228389-20-4 (3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid
• CAS No: 2228389-20-4
• MF: C₉H₁₀F₂O₂S
• MW: 220.236308574677
• CID: 5945064
• PubChem ID: 165676591
• Update Time: 2025-10-30

3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid
• 2228389-20-4
• EN300-1968611

• Inchi： 1S/C9H10F2O2S/c1-2-6-3-4-14-8(6)9(10,11)5-7(12)13/h3-4H,2,5H2,1H3,(H,12,13)
• InChI Key： WVAKLOROQTVTCB-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 220.03695706g/mol
• Monoisotopic Mass: 220.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid

Research Brief on 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid (CAS: 2228389-20-4): Recent Advances and Applications

3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid (CAS: 2228389-20-4) is a fluorinated thiophene derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological activities.

The compound's unique structural features, including the difluoropropanoic acid moiety and the ethyl-substituted thiophene ring, contribute to its versatility in chemical transformations. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent inhibitors targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The study reported that derivatives of 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid exhibited nanomolar inhibitory activity, underscoring its potential in drug development.

In addition to its role in enzyme inhibition, this compound has also been explored in the context of agrochemical research. A 2023 patent application disclosed its use as a precursor for the synthesis of novel herbicides with improved selectivity and environmental safety profiles. The patent highlighted the compound's ability to undergo facile functionalization, enabling the generation of diverse analogs with tailored biological activities.

From a synthetic perspective, recent advancements have focused on optimizing the production of 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid. A team of researchers from the University of Cambridge developed a scalable, one-pot synthesis route that significantly reduces the number of purification steps and improves overall yield. This methodological innovation is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vitro studies suggest that it exhibits favorable metabolic stability, but further in vivo investigations are needed to assess its safety and efficacy in therapeutic applications. Ongoing research efforts are also exploring its potential in other areas, such as materials science, where its fluorinated structure could impart unique properties to polymers and coatings.

In conclusion, 3-(3-ethylthiophen-2-yl)-3,3-difluoropropanoic acid (CAS: 2228389-20-4) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its synthetic accessibility and functional diversity. Future studies will likely continue to uncover new uses for this molecule, solidifying its role as a cornerstone in modern chemical innovation.